Imatinib (Piperidine)-4-oxide
Imatinib (Piperidine)-4-oxide
Brand Name:
Vulcanchem
CAS No.:
571186-91-9
VCID:
VC0024959
InChI:
InChI=1S/C29H31N7O2/c1-21-5-10-25(18-27(21)34-29-31-13-11-26(33-29)24-4-3-12-30-19-24)32-28(37)23-8-6-22(7-9-23)20-35-14-16-36(2,38)17-15-35/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,37)(H,31,33,34)
SMILES:
CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CC[N+](CC3)(C)[O-])NC4=NC=CC(=N4)C5=CN=CC=C5
Molecular Formula:
C29H31N7O2
Molecular Weight:
509.614
Imatinib (Piperidine)-4-oxide
CAS No.: 571186-91-9
Reference Standards
VCID: VC0024959
Molecular Formula: C29H31N7O2
Molecular Weight: 509.614
CAS No. | 571186-91-9 |
---|---|
Product Name | Imatinib (Piperidine)-4-oxide |
Molecular Formula | C29H31N7O2 |
Molecular Weight | 509.614 |
IUPAC Name | 4-[(4-methyl-4-oxidopiperazin-4-ium-1-yl)methyl]-N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide |
Standard InChI | InChI=1S/C29H31N7O2/c1-21-5-10-25(18-27(21)34-29-31-13-11-26(33-29)24-4-3-12-30-19-24)32-28(37)23-8-6-22(7-9-23)20-35-14-16-36(2,38)17-15-35/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,37)(H,31,33,34) |
Standard InChIKey | MSADRWGPCQTOST-UHFFFAOYSA-N |
SMILES | CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CC[N+](CC3)(C)[O-])NC4=NC=CC(=N4)C5=CN=CC=C5 |
Synonyms | 4-[(4-Methyl-4-oxido-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]benzamide; CGP 71422; |
PubChem Compound | 29982268 |
Last Modified | Nov 14 2021 |
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